Cas no 41302-32-3 (Ethyl-5-iodovalerate)

Ethyl-5-iodovalerate structure
Ethyl-5-iodovalerate structure
Product Name:Ethyl-5-iodovalerate
CAS No:41302-32-3
MF:C7H13IO2
MW:256.081394910812
CID:327567
PubChem ID:4169827
Update Time:2025-04-19

Ethyl-5-iodovalerate Chemical and Physical Properties

Names and Identifiers

    • Pentanoic acid,5-iodo-, ethyl ester
    • ethyl 5-iodopentanoate
    • ETHYL 5-IODOVALERATE
    • 5-iodopentanoic acid ethyl ester
    • 5-Iodovaleric acid ethyl ester
    • 5-Jod-valeriansaeure-aethylester
    • ethyl 4-iodopentanoate
    • Ethyl d-iodovalerate
    • Valericacid,5-iodo-,ethyl ester (5CI)
    • 41302-32-3
    • DTXSID80400221
    • F72378
    • MFCD00028830
    • ethyl-5 iodovalerate
    • FT-0761819
    • Ethyl 5-iodopentanoate stabilized over Cu
    • AKOS017343322
    • Ethyl-5-iodovalerate
    • SCHEMBL2436955
    • RUVQSRJJSDAXER-UHFFFAOYSA-N
    • DA-19730
    • MDL： MFCD00028830
    • Inchi： 1S/C7H13IO2/c1-2-10-7(9)5-3-4-6-8/h2-6H2,1H3
    • InChI Key： RUVQSRJJSDAXER-UHFFFAOYSA-N
    • SMILES： ICCCCC(=O)OCC

Computed Properties

  • Exact Mass: 255.99600
  • Monoisotopic Mass: 255.996
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 6
  • Complexity: 93.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3A^2
  • XLogP3: 2.6

Experimental Properties

  • Density: 1.539
  • Boiling Point: 222.1°C at 760 mmHg
  • Flash Point: 88.1°C
  • Refractive Index: 1.503
  • PSA: 26.30000
  • LogP: 2.15480

Ethyl-5-iodovalerate Customs Data

  • HS CODE：2915900090
  • Customs Data：

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Ethyl-5-iodovalerate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E600405-1g
Ethyl-5-iodovalerate
 41302-32-3
1g
 $173.00 2023-05-18
TRC
E600405-2.5g
Ethyl-5-iodovalerate
 41302-32-3
2.5g
 $391.00 2023-05-18
TRC
E600405-5g
Ethyl-5-iodovalerate
 41302-32-3
5g
 $ 800.00 2023-09-07
TRC
E600405-10g
Ethyl-5-iodovalerate
 41302-32-3
10g
 $1206.00 2023-05-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01161508-250mg
Ethyl 5-iodopentanoate
 41302-32-3 95%
250mg
 ￥424.0 2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01161508-1g
Ethyl 5-iodopentanoate
 41302-32-3 95%
1g
 ￥1144.0 2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01161508-5g
Ethyl 5-iodopentanoate
 41302-32-3 95%
5g
 ￥4575.0 2024-04-18
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
S677175-250MG
41302-32-3
￥1624.65 2022-09-27
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R143744-250mg
Ethyl-5-iodovalerate
 41302-32-3 95%
250mg
 ￥466 2023-09-09
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R143744-1g
Ethyl-5-iodovalerate
 41302-32-3 95%
1g
 ￥1258 2023-09-09

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